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Compound Name: Laserine
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An In-depth Technical Guide to Laserine
(C21H2607)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Laserine, with the chemical formula C21H2607, is a natural product that has been identified in
plants of the Ferula genus.[1] Despite its discovery, publicly available in-depth experimental
data on its physical, chemical, and biological properties remains notably scarce. This guide
aims to consolidate the currently available information and highlight the significant gaps in the
scientific literature, thereby pointing to potential avenues for future research.

Chemical and Physical Properties

Detailed experimental data on the physical properties of Laserine, such as its melting point,
boiling point, and specific solubility in various solvents, are not readily available in published
literature. However, computational data from public chemical databases provide some insight
into its characteristics.

Table 1: Physical and Chemical Properties of Laserine
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Property Value Source

Molecular Formula C21H2607 PubChem[1]

[1-(7-methoxy-1,3-
benzodioxol-5-yl)-1-[(Z2)-2-

IUPAC Name PubChem[1]
methylbut-2-enoylJoxypropan-

2-yl] (2)-2-methylbut-2-enoate

Molecular Weight 390.4 g/mol PubChem[1]
Monoisotopic Mass 390.16785316 Da PubChem[1]
CAS Number 19946-83-9 PubChem[1]
XLogP3-AA (Computed) 4.1 PubChem[1]

Topological Polar Surface Area
80.3 A2 PubChem[1]
(Computed)

Spectral Data

Comprehensive, experimentally-derived spectral data for Laserine, including 1H NMR, 13C
NMR, Infrared (IR), and Mass Spectrometry (MS), are not currently published in detail. While a
database entry indicates the existence of a 13C NMR spectrum for Laserine, the actual
spectrum is not provided.[2] The absence of this fundamental data presents a significant
challenge for the unambiguous identification and characterization of this compound.

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and characterization of Laserine
are not specifically described in the available literature. However, general methods for the
extraction of secondary metabolites from Ferula species can be adapted.

General Isolation and Purification Workflow from Ferula
Species

The following diagram outlines a general workflow that could be adapted for the isolation of
Laserine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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